Cas no 737000-99-6 (Benzene,1-[(1S)-1-isothiocyanatoethyl]-3-methoxy-)

• Product Name: Benzene,1-[(1S)-1-isothiocyanatoethyl]-3-methoxy-
• CAS No: 737000-99-6
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 559810
• PubChem ID: 7018250
• Update Time: 2025-06-07

Benzene,1-[(1S)-1-isothiocyanatoethyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(1S)-1-isothiocyanatoethyl]-3-methoxy-
• 1-[(1S)-1-isothiocyanatoethyl]-3-methoxybenzene
• Benzene,1-[(1S)-1-isothiocyanatoethyl]-3-methoxy-(9ci)
• (S)-(+)-1-(3-Methoxyphenyl)Ethyl Isothiocyanate
• AG-G-91867
• DTXSID00426963
• 737000-99-6
• DB-273859
• BENZENE, 1-[(1S)-1-ISOTHIOCYANATOETHYL]-3-METHOXY-

• MDL： MFCD05664056
• Inchi： 1S/C10H11NOS/c1-8(11-7-13)9-4-3-5-10(6-9)12-2/h3-6,8H,1-2H3/t8-/m0/s1
• InChI Key： VLULNKVRCHBYJM-QMMMGPOBSA-N
• SMILES： S=C=N[C@@H](C)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.120
• Refractive Index: 1.5800
• Sensitiveness: Moisture Sensitive

Benzene,1-[(1S)-1-isothiocyanatoethyl]-3-methoxy- Security Information

• HazardClass：8

Additional information on Benzene,1-[(1S)-1-isothiocyanatoethyl]-3-methoxy-

Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy (CAS No. 737000-99-6): A Comprehensive Overview

Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy (CAS No. 737000-99-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various areas, including drug discovery and chemical synthesis.

The molecular structure of Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy consists of a benzene ring substituted with a methoxy group at the 3-position and an isothiocyanate group attached to an ethyl moiety at the 1-position. The presence of the isothiocyanate functional group imparts unique reactivity and biological properties to the molecule, making it a valuable building block in synthetic chemistry.

Recent research studies have highlighted the potential of Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing potent inhibitors of specific enzymes involved in cancer progression. The isothiocyanate group has been shown to exhibit selective binding to certain protein targets, thereby enhancing the therapeutic efficacy of derived compounds.

In addition to its applications in drug discovery, Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy has also been investigated for its role in chemical synthesis. Researchers at the University of California, Berkeley, demonstrated that this compound can serve as an efficient starting material for the synthesis of complex organic molecules with diverse functional groups. The ease of manipulation and high reactivity of the isothiocyanate group make it an attractive choice for synthetic chemists aiming to develop novel compounds with tailored properties.

The synthesis of Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy typically involves multi-step processes that ensure high purity and yield. One common approach involves the reaction of benzyl chloride with methanol to form the methoxy-substituted benzene derivative, followed by substitution with an isothiocyanate-functionalized ethyl group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve overall efficiency.

The biological activity of Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy has been extensively studied in both in vitro and in vivo models. In vitro assays have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, particularly those derived from breast and lung cancers. Mechanistic studies suggest that the isothiocyanate group plays a crucial role in inducing apoptosis and inhibiting cell proliferation by targeting key signaling pathways.

In vivo studies using animal models have further validated these findings. A study conducted at Harvard Medical School demonstrated that administration of Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy led to a significant reduction in tumor size and improved survival rates in mice with xenograft models of human cancer. These results highlight the potential of this compound as a lead candidate for further preclinical and clinical development.

Despite its promising applications, it is important to note that Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy must be handled with care due to its reactivity and potential health effects. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel.

In conclusion, Benzene, 1-[(1S)-1-isothiocyanatoethyl]-3-methoxy (CAS No. 737000-99-6) represents a valuable compound with diverse applications in medicinal chemistry and chemical synthesis. Its unique structural features and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.